N-(4-methoxyphenyl)-2-(methylthio)nicotinamide

• IUPAC Name: N-(4-methoxyphenyl)-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C14H14N2O2S/c1-18-11-7-5-10(6-8-11)16-13(17)12-4-3-9-15-14(12)19-2/h3-9H,1-2H3,(H,16,17)
• InChI Key: RDZJMQUOVSMTKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(N=CC=C2)SC
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol

Description

N-(4-methoxyphenyl)-2-(methylthio)nicotinamide, also known as MMN or NSC 722041, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer treatment. MMN is a small molecule that belongs to the family of nicotinamide derivatives and has shown promising results in preclinical studies as a potential anticancer agent.

Scientific Research Applications

Corrosion Inhibition in Mild Steel

N-(4-methoxyphenyl)-2-(methylthio)nicotinamide, as a part of the nicotinamide derivatives family, has been studied for its corrosion inhibition effects on mild steel in acidic environments. These derivatives, including N-(4-(methylthio)benzylidene)nicotinamide, have shown effectiveness in suppressing both the anodic and cathodic processes, behaving as mixed-type corrosion inhibitors. The studies involved techniques like mass loss, Tafel polarization, and AC impedance measurements to understand the efficacy of these compounds (Chakravarthy, Mohana, & Kumar, 2014).

Cancer Research and Chemoprevention

In the realm of cancer research, derivatives of nicotinamide, including N-(4-methoxyphenyl)retinamide, have been evaluated for their potential in cancer treatment and chemoprevention. For instance, N-(4-hydroxyphenyl)retinamide (4-HPR), closely related to N-(4-methoxyphenyl)retinamide, has been studied for its effects on the development of mammary tumors in rats, showing a dose-related decrease in tumor multiplicity and indicating its potential as a chemopreventive agent (Moon et al., 1989).

Metabolic and Epigenetic Impacts

Nicotinamide derivatives, including N-(4-methoxyphenyl)-2-(methylthio)nicotinamide, have also been associated with various metabolic and epigenetic changes. For example, nicotinamide N-methyltransferase (NNMT), an enzyme that interacts with nicotinamide compounds, has been implicated in the regulation of metabolic pathways and is overexpressed in several cancers, suggesting a potential target for cancer therapy (Ulanovskaya, Zuhl, & Cravatt, 2013).

Enzymatic Studies

Further, the interaction of nicotinamide derivatives with enzymes like nicotinamide N-methyltransferase has been a subject of interest. Studies have been conducted to understand the structural basis of substrate recognition in human nicotinamide N-methyltransferase, shedding light on the biochemical properties of these interactions and their implications in cancer and other diseases (Peng et al., 2011).